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Compound of Interest

Compound Name: Imipramine Pamoate

Cat. No.: B195987 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Imipramine, the prototypical tricyclic antidepressant (TCA), is a widely used

compound in preclinical research to model antidepressant action in rodents.[1][2] It primarily

functions by inhibiting the neuronal reuptake of serotonin (5-HT) and norepinephrine (NE),

thereby increasing the levels of these neurotransmitters in the synaptic cleft.[3][4][5] Chronic

administration is essential for studying the neuroadaptive changes that underlie the therapeutic

effects of antidepressants, which often take several weeks to manifest.

This document provides detailed protocols for the chronic administration of imipramine in mice.

While most published studies utilize the hydrochloride salt of imipramine due to its solubility in

aqueous solutions, this guide will focus on protocols adaptable for imipramine pamoate.

Imipramine pamoate is a long-acting salt which, when formulated as a depot suspension, may

allow for less frequent administration. The provided protocols are based on established

methodologies for imipramine, with specific considerations for preparing and administering a

pamoate suspension.

Data Presentation: Summary of Dosing Regimens
The following table summarizes quantitative data from various studies on chronic imipramine

administration in mice, providing a reference for dose and route selection.
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Administrat
ion Route

Dosage
Range
(mg/kg/day)

Duration of
Treatment

Mouse
Strain(s)

Key
Findings/M
odel

Citations

Intraperitonea

l (i.p.)
20 mg/kg 14+ days C57BL/6J

Induced

anxiety-like

behaviors in

normal mice.

Intraperitonea

l (i.p.)
8 - 32 mg/kg

Chronic

(unspecified)
Not Specified

Dose-

dependent

decrease in

immobility in

FST/TST.

Intraperitonea

l (i.p.)
10 mg/kg

Chronic

(unspecified)
Not Specified

Common

daily dose for

chronic

studies.

Oral

(medicated

food)

7 mg/kg 4 weeks Not Specified

Effective

antidepressa

nt action in

FST/TST;

avoids

injection

stress.

Oral (gavage)
10 mg/kg

(example)

Chronic

(unspecified)
Not Specified

Standard

method for

precise oral

dosing.

Visualizations
Experimental Workflow
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1. Animal Acclimatization & Habituation
(7-14 days)

2. Baseline Behavioral Testing
(e.g., FST, EPM) (Optional)

3. Chronic Imipramine Pamoate Administration
(Protocol-dependent, e.g., 21-28 days)

4. Washout Period
(24h post-final dose)

5. Post-Treatment Behavioral Assays
(e.g., FST, TST, Sociability)

6. Tissue Collection & Biochemical Analysis
(e.g., Brain regions for molecular studies)

Click to download full resolution via product page

Caption: Experimental workflow for chronic imipramine studies in mice.

Mechanism of Action: Signaling Pathway
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Caption: Imipramine blocks norepinephrine (NET) and serotonin (SERT) transporters.

Experimental Protocols
Protocol 1: Chronic Intraperitoneal (i.p.) Injection
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This is a common method for ensuring consistent bioavailability. The protocol requires daily

handling and injection for the duration of the study (typically 14-28 days).

Materials:

Imipramine pamoate powder

Vehicle: Sterile 0.9% saline with 0.5% carboxymethylcellulose (CMC) or Tween 80 to aid

suspension

Sterile 1 mL syringes with 25-27 gauge needles

Analytical balance and weigh boats

Vortex mixer and/or sonicator

70% ethanol for disinfection

Appropriate PPE (gloves, lab coat)

Procedure:

Preparation of Imipramine Pamoate Suspension:

Note: Imipramine pamoate is poorly soluble in water; a homogenous suspension is

critical.

Calculate the required amount of imipramine pamoate based on the desired dose (e.g.,

20 mg/kg) and the number of animals. Assume an injection volume of 10 mL/kg.

Example Calculation: For a 20 mg/kg dose in a 25g mouse, the mouse receives 0.5 mg.

For a 10 mL/kg injection volume, the final concentration should be 2 mg/mL.

Weigh the imipramine pamoate powder accurately.

In a sterile container, create a paste by levigating the powder with a small amount of the

vehicle (e.g., saline with 0.5% CMC).
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Gradually add the remaining vehicle while continuously mixing (e.g., vortexing) to achieve

the final desired concentration.

Use a sonicator if necessary to ensure a fine, uniform suspension. Prepare this

suspension fresh daily.

Administration:

Weigh each mouse daily before injection to calculate the precise volume.

Gently restrain the mouse, exposing the abdomen.

Disinfect the injection site (lower quadrant of the abdomen) with 70% ethanol.

Crucially, vortex the stock suspension immediately before drawing each dose to ensure

homogeneity.

Insert the needle at a 15-30 degree angle into the peritoneal cavity, being careful to avoid

puncturing internal organs.

Gently aspirate to ensure the needle has not entered a blood vessel or the bladder.

Inject the calculated volume slowly and steadily.

Withdraw the needle and return the mouse to its home cage.

Monitor the animal for any immediate adverse reactions.

Repeat this procedure daily for the specified duration of the study (e.g., 21 consecutive

days).

Protocol 2: Chronic Oral Administration (via Gavage)
Oral gavage provides precise dosing while avoiding potential peritoneal irritation from i.p.

injections. It requires skilled handling to prevent injury to the animal.

Materials:

Imipramine pamoate powder
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Vehicle: Sterile water with 0.5% methylcellulose

Flexible plastic or metal oral gavage needles (20-22 gauge for mice)

Sterile 1 mL syringes

Equipment for suspension preparation as listed in Protocol 1

Procedure:

Preparation of Imipramine Pamoate Suspension:

Follow the same steps as described in Protocol 1 to prepare a homogenous suspension at

the desired concentration (e.g., 1 mg/mL for a 10 mg/kg dose in a 10 mL/kg gavage

volume).

Administration:

Weigh the mouse to calculate the correct gavage volume.

Vortex the stock suspension immediately before drawing the dose.

Securely restrain the mouse to prevent movement.

Gently insert the gavage needle into the mouth, advancing it along the roof of the mouth

toward the esophagus. The mouse will often swallow, which facilitates passage.

Do not force the needle if resistance is met. Withdraw and try again.

Once the needle is correctly positioned, administer the suspension slowly.

Gently remove the needle, return the mouse to its cage, and monitor for any signs of

respiratory distress.

Repeat daily for the study duration.

Protocol 3: Chronic Oral Administration (via Medicated
Food)
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This method minimizes animal stress associated with handling and injections but relies on

consistent food intake for accurate dosing.

Materials:

Imipramine pamoate powder

Standard rodent chow (powdered)

Pill press or equipment to form food pellets

Analytical balance

Procedure:

Preparation of Medicated Food:

Monitor and record the average daily food consumption for the specific strain and age of

mice being used (e.g., an average of ~3g per day).

Calculate the amount of imipramine pamoate needed to achieve the target daily dose

based on this average food intake.

Example Calculation: For a 7 mg/kg/day dose in a 25g mouse, the target is 0.175 mg of

imipramine per day. If the mouse eats 3g of food, the concentration in the food should be

~58.3 mg of imipramine per kg of chow.

Thoroughly mix the calculated amount of imipramine pamoate powder with the powdered

chow to ensure even distribution.

Re-form the mixture into pellets using a pill press. Allow pellets to dry and harden.

Administration:

Provide the medicated food pellets ad libitum.

Remove all other food sources from the cage.
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Monitor food intake and body weight regularly (e.g., twice weekly) to ensure animals are

consuming enough to receive the intended dose and are not losing significant weight.

This method is suitable for long-term studies of 4 weeks or more.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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